Cas no 1240301-72-7 (N-Hydroxycyclopropanecarboximidamide)

• Product Name: N-Hydroxycyclopropanecarboximidamide
• CAS No: 1240301-72-7
• MF: C₄H₈N₂O
• MW: 100.119120597839
• CID: 5157837
• Update Time: 2025-06-08

N-Hydroxycyclopropanecarboximidamide Chemical and Physical Properties

Names and Identifiers

• N-Hydroxycyclopropanecarboximidamide
• Cyclopropanecarboxamide oxime
• Cyclopropanecarboximidamide, N-hydroxy-
• Cyclopropanecarboxamidoxime
• N-Hydroxycyclopropanecarboxamidine
• N-Hydroxy-cyclopropanecarboximidamide
• cyclopropylcarboxamid oxime
• cyclopropancarboxamide oxime
• cyclopropylcarboxamide oxime
• cyclopropan carboxamide oxime
• cyclopropyl carboxamide oxime
• N'-hydroxycyclopropanimidamide
• N-hydroxy-cyclopropanecarboxamidine
• N inverted exclamation mark -Hydroxycyclop
• (Z)-N-hydroxycyclopropanecarboximidamide

• Inchi： 1S/C4H8N2O/c5-4(6-7)3-1-2-3/h3,7H,1-2H2,(H2,5,6)
• InChI Key： OMCUPXRCMTUDHI-UHFFFAOYSA-N
• SMILES： ON=C(C1CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 95.9
• XLogP3: -0.1
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes

Additional information on N-Hydroxycyclopropanecarboximidamide

Comprehensive Analysis of N-Hydroxycyclopropanecarboximidamide (CAS 1240301-72-7): Properties, Applications, and Research Insights

N-Hydroxycyclopropanecarboximidamide (CAS 1240301-72-7), a cyclopropane-derived imidamide compound, has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This cyclopropane carboximidamide derivative is characterized by the presence of a hydroxyl group attached to the nitrogen atom, which enhances its reactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its role as a bioactive intermediate in drug discovery, particularly in the development of enzyme inhibitors and small-molecule therapeutics.

The molecular structure of N-Hydroxycyclopropanecarboximidamide (CAS 1240301-72-7) features a strained three-membered cyclopropane ring, which contributes to its high energy and reactivity. This cyclopropyl hydroxyl imidamide compound is often utilized in click chemistry and bioconjugation reactions, where its N-hydroxy functional group serves as a key moiety for forming stable covalent bonds. Recent studies highlight its potential in proteomics research, where it acts as a crosslinking agent or affinity probe for protein-protein interaction studies.

In the context of current scientific trends, N-Hydroxycyclopropanecarboximidamide aligns with the growing demand for small-molecule modulators in targeted therapy. Its CAS 1240301-72-7 identifier frequently appears in patent literature related to kinase inhibitors and epigenetic modifiers, reflecting its relevance in oncology and immunology research. The compound's ability to mimic transition states in enzymatic reactions makes it a valuable mechanistic probe for studying metabolic pathways.

From a synthetic chemistry perspective, the preparation of N-Hydroxycyclopropanecarboximidamide typically involves cyclopropane ring formation followed by selective functionalization of the carboximidamide group. Advanced purification techniques such as preparative HPLC are often employed to obtain high-purity material for research applications. Stability studies indicate that this hydroxylamine derivative requires storage under inert conditions to prevent oxidative degradation.

The pharmacological potential of CAS 1240301-72-7 is underscored by its presence in multiple drug discovery pipelines. Computational modeling suggests that the cyclopropane scaffold contributes to improved metabolic stability compared to linear analogs, while the N-hydroxy group enhances hydrogen bonding capacity with biological targets. These features make N-Hydroxycyclopropanecarboximidamide particularly interesting for designing allosteric modulators of protein function.

Analytical characterization of 1240301-72-7 typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm structural integrity. The compound's logP value and aqueous solubility profile have been carefully documented to guide formulation development. Recent advances in microfluidic synthesis have enabled more efficient production of this valuable chemical building block.

In the broader context of medicinal chemistry trends, N-Hydroxycyclopropanecarboximidamide represents an important example of how constrained ring systems can influence drug-like properties. Its application in fragment-based drug design demonstrates how small, rigid structures can serve as effective starting points for lead optimization. The compound's pharmacophore features are frequently cited in discussions about three-dimensional molecular diversity in compound libraries.

Environmental and safety assessments of CAS 1240301-72-7 indicate that proper handling procedures should be followed, consistent with standard laboratory practices for organic synthesis intermediates. While not classified as hazardous under current regulations, researchers are advised to consult material safety data sheets for specific handling recommendations. The compound's biodegradation profile and ecotoxicity data continue to be areas of active investigation.

The commercial availability of N-Hydroxycyclopropanecarboximidamide from specialty chemical suppliers has facilitated its adoption across multiple research domains. Current pricing trends reflect the compound's status as a high-value research chemical, with custom synthesis services offering various isotope-labeled versions for tracer studies. The growing body of literature referencing 1240301-72-7 suggests expanding applications in chemical biology and materials science.

Future research directions for this cyclopropanecarboximidamide derivative may include exploration of its metal-chelating properties and potential applications in catalysis. The compound's unique combination of structural rigidity and functional group diversity positions it as a versatile platform for developing next-generation chemical tools. As synthetic methodologies continue to advance, N-Hydroxycyclopropanecarboximidamide (CAS 1240301-72-7) is poised to play an increasingly important role in cutting-edge scientific research.